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Compound of Interest

Compound Name: 4-Bromo-4'-methylbiphenyl

Cat. No.: B1268054 Get Quote

For laboratory professionals engaged in research and development, the meticulous

management and disposal of chemical reagents are fundamental to ensuring a safe working

environment and maintaining environmental integrity. This guide provides a detailed,

procedural framework for the proper disposal of 4-Bromo-4'-methylbiphenyl, a halogenated

aromatic compound. Adherence to these protocols is crucial for mitigating potential hazards

and complying with regulatory standards.

Immediate Safety Protocols
Before initiating any disposal procedures, it is imperative to handle 4-Bromo-4'-
methylbiphenyl with the appropriate safety measures. The toxicological properties of this

compound necessitate a cautious approach.

Personal Protective Equipment (PPE): Always wear suitable PPE, including chemical safety

goggles compliant with OSHA standards, chemical-resistant gloves (e.g., nitrile rubber), and

a laboratory coat to prevent skin exposure.[1]

Ventilation: All handling of the compound should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize the risk of inhaling dust or

vapors.[1]

Avoid Contact: Exercise all necessary precautions to prevent direct contact with the skin and

eyes, as well as to avoid ingestion and inhalation.[1][2]
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Personal Hygiene: Thoroughly wash hands and any exposed skin after handling the

chemical. Eating, drinking, or smoking in areas where this chemical is handled or stored is

strictly prohibited.[3][4][5]

Quantitative Data and Hazard Information
A thorough understanding of the substance's physical and hazardous properties is the first step

toward safe handling and disposal.

Property Value

CAS Number 50670-49-0

Molecular Formula C13H11Br

Molecular Weight 247.13 g/mol [6]

Appearance Off-white solid

Melting Point 89 - 92 °C[3]

Boiling Point 310 °C @ 760 mmHg[3]

Flash Point 143 °C[3]

Hazards
Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.[6][7]

Incompatibilities Strong oxidizing agents[1]

Hazardous Decomposition
Carbon monoxide, carbon dioxide, hydrogen

bromide[1]

Experimental Protocol for Disposal
The disposal of 4-Bromo-4'-methylbiphenyl must be managed as hazardous waste. The

following step-by-step protocol ensures a safe and compliant disposal process.

1. Waste Collection and Storage:
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Container: Use a designated, leak-proof, and chemically compatible container for collecting

waste 4-Bromo-4'-methylbiphenyl.

Labeling: The waste container must be clearly and accurately labeled with the words

"Hazardous Waste," the full chemical name "4-Bromo-4'-methylbiphenyl," and an

indication of the associated hazards (e.g., Irritant, Environmental Hazard).[1]

Storage: Store the sealed and labeled waste container in a designated hazardous waste

accumulation area. This area should be well-ventilated, secure, and segregated from

incompatible materials.

2. Spill Management:

Containment: In the event of a small spill, avoid generating dust.[2]

Cleaning: Carefully sweep the solid material into a suitable, labeled container for disposal.[7]

[8]

Decontamination: Decontaminate the spill area with an appropriate solvent, followed by a

thorough washing with soap and water.

Disposal of Cleanup Materials: All contaminated cleanup materials (e.g., absorbent pads,

gloves) must be sealed in a vapor-tight plastic bag and placed into the hazardous waste

container.[1]

3. Professional Disposal:

Arrangement: Coordinate the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[1]

Documentation: Provide the disposal vendor with a complete and accurate description of the

waste, including its chemical composition and known hazards.

Final Disposal Method: The recommended method for the final disposal of halogenated

organic compounds like 4-Bromo-4'-methylbiphenyl is high-temperature incineration in a
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specialized facility equipped with afterburners and scrubbers to prevent the formation and

release of toxic byproducts.[1][7]

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of 4-Bromo-4'-methylbiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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